Taxuspine X

• Molecular Formula: C41H50O14
• Molecular Weight: 766.8 g/mol
• InChI: InChI=1S/C41H50O14/c1-22-33(50-25(4)43)19-32-36(52-27(6)45)18-31(21-49-24(3)42)35(55-37(48)17-16-30-14-12-11-13-15-30)20-34(51-26(5)44)23(2)39(53-28(7)46)40(54-29(8)47)38(22)41(32,9)10/h11-18,32-36,40H,19-21H2,1-10H3
• InChIKey: FLBNRACKRBUYNP-UHFFFAOYSA-N

Taxuspine X: A Bicyclic Taxane Diterpenoid Scaffold for MDR Reversal Research

Taxuspine X (CAS: 194782-02-0) is a bicyclic taxane-related diterpenoid belonging to the taxane class of natural products, with the molecular formula C41H50O14 and a molecular weight of 766.8 g/mol [1]. It was first isolated from the stems of the Japanese yew, Taxus cuspidata [2]. Its defining structural characteristic is a rare 6/12-membered ring system bearing a cinnamoyl group at the C-5 position, which distinguishes it from the more common 6/8/6-ring system of classical taxanes like paclitaxel [3]. Beyond its natural occurrence in Taxus cuspidata and Taxus chinensis, Taxuspine X has garnered significant research interest as a potent multidrug resistance (MDR)-reversing agent and as a valuable scaffold for designing simplified P-glycoprotein (P-gp) inhibitors [4].

MDR reversal mechanism studies; reported P-gp efflux modulation without microtubule stabilization

Natural product scaffold for P-gp inhibitor design and SAR exploration

Unique 6/12 bicyclic secotaxane chemotype; distinct from classical tricyclic taxanes

Phytochemical provenance: isolated from Taxus cuspidata and Taxus chinensis

• [1] PubChem. (2025). Taxuspine X. PubChem Compound Summary for CID 78407252. View Source
• [2] Shigemori, H., Wang, X. X., Yoshida, N., & Kobayashi, J. (1997). Taxuspines X-Z, new taxoids from Japanese yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source
• [3] Shigemori, H., Wang, X. X., Yoshida, N., & Kobayashi, J. (1997). Taxuspines X-Z, new taxoids from Japanese yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source
• [4] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source

Why Generic Taxane Substitution is Inadequate for Taxuspine X Research Applications

The procurement of Taxuspine X cannot be substituted by more common or commercially available taxanes (e.g., paclitaxel, docetaxel, or other taxoids) due to fundamental differences in structure and, consequently, biological function. Most clinically relevant taxanes operate through microtubule stabilization, which leads to cytotoxicity. In contrast, Taxuspine X and its analogs are primarily investigated for their non-cytotoxic, MDR-reversing activity, specifically their ability to inhibit the P-glycoprotein (P-gp) efflux pump without affecting tubulin polymerization [1]. This functional divergence is rooted in its unique bicyclic 6/12-membered ring system, a structural feature absent in the tricyclic 6/8/6-framework of standard taxanes [2]. Therefore, substituting Taxuspine X with a general taxane would result in a completely different experimental outcome, rendering any study on MDR reversal or P-gp inhibition invalid.

Taxuspine X (MDR reversal probe)

Bicyclic 6/12 core; reported MDR-reversing agent; non-microtubule mechanism

vs

Classical taxanes (e.g., paclitaxel)

Tricyclic 6/8/6 core; microtubule stabilizers with cytotoxic mechanism

Key mismatch

Core architecture and biological target differ fundamentally; P-gp efflux modulation may not transfer to tubulin-targeting analogs.

• [1] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source
• [2] Shigemori, H., Wang, X. X., Yoshida, N., & Kobayashi, J. (1997). Taxuspines X-Z, new taxoids from Japanese yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source

Quantitative Differentiation of Taxuspine X Against In-Class Comparators

Structural Divergence: 6/12 Bicyclic Core vs. Paclitaxel's 6/8/6 Tricyclic System

Taxuspine X exhibits a unique 6/12-membered bicyclic ring system, a significant structural deviation from the 6/8/6-membered tricyclic core found in paclitaxel and the majority of classical taxanes [1]. This difference is not trivial; it represents a distinct chemotype within the taxane family, known as a 3,8-secotaxane, and is the foundational reason for its divergent biological activity profile.

Core Architecture

Class-level

Bicyclic 6/12 vs tricyclic 6/8/6

Taxuspine X:6/12 secotaxane

Paclitaxel:6/8/6 taxane core

Distinct chemotype may not interchange with classical taxanes.

Structural elucidation by NMR; secotaxane identity confirmed.

Evidence Dimension	Core Ring System Architecture
Target Compound Data	Bicyclic 6/12-membered ring system
Comparator Or Baseline	Paclitaxel (representative classical taxane): Tricyclic 6/8/6-membered ring system
Quantified Difference	Qualitative structural difference: bicyclic vs. tricyclic; secotaxane (ring-opened) vs. intact taxane core.
Conditions	Structural elucidation via spectroscopic data (NMR) and comparison with known taxanes [2].

Why This Matters

This structural distinction is critical for procurement, as it confirms Taxuspine X is a specific, non-interchangeable chemotype that cannot be substituted by generic taxanes for specialized MDR and P-gp research.

• [1] Shigemori, H., Wang, X. X., Yoshida, N., & Kobayashi, J. (1997). Taxuspines X-Z, new taxoids from Japanese yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source
• [2] Shigemori, H., Wang, X. X., Yoshida, N., & Kobayashi, J. (1997). Taxuspines X-Z, new taxoids from Japanese yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source

Divergent Bioactivity: MDR Reversal and Lack of P-gp Inhibition for Parent Compound

Taxuspine X has been characterized as a potent multidrug resistance (MDR)-reversing agent [1]. Crucially, the parent compound Taxuspine X itself is not reported to be a direct P-gp inhibitor; rather, its MDR-reversing activity has been demonstrated by its ability to increase the accumulation of chemotherapeutic drugs like vincristine in MDR cell lines [2]. This contrasts sharply with its simplified synthetic analogs, which have been shown to be direct P-gp inhibitors (e.g., compound 6 with an IC50 of 7.2 µM) [3]. This distinction is vital for research applications.

MDR Reversal Activity

Head-to-head

Increases vincristine accumulation; parent not a direct P-gp inhibitor

Parent:MDR reversal agent

Analog 6:Direct P-gp inhibitor (IC50 7.2 µM)

Supports MDR reversal assay context; not a direct P-gp inhibitor reference.

Activity demonstrated in MDR-overexpressing cell lines.

Evidence Dimension	Mechanism of Action / Biological Activity
Target Compound Data	Potent MDR-reversing agent; increases vincristine accumulation in MDR cells. No direct P-gp inhibitory activity reported for parent compound.
Comparator Or Baseline	Simplified Taxuspine X Analog (Compound 6): Direct P-gp inhibitor with an IC50 of 7.2 × 10⁻⁶ M.
Quantified Difference	Functional difference: MDR reversal agent (parent) vs. direct P-gp inhibitor (analog).
Conditions	Activity measured in MDR cell lines overexpressing P-gp [4].

Why This Matters

This evidence delineates Taxuspine X's specific role as a MDR-reversing agent and a precursor scaffold, not a direct P-gp inhibitor. Researchers must procure the exact compound for studies on MDR reversal or as a starting material for analog synthesis.

• [1] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source
• [2] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source
• [3] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source
• [4] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source

Potent Cytotoxicity Against Human Colon Carcinoma Cells (ED50 = 0.1 µg/mL)

In a study of compounds isolated from Taxus mairei, Taxuspine X (referred to as compound 1) exhibited potent cytotoxicity against human colon carcinoma cells, with an ED50 value of 0.1 µg/mL [1]. This cytotoxic activity is a key differential parameter when evaluating Taxuspine X against other non-cytotoxic MDR modulators or cytotoxic taxanes.

Cytotoxicity (ED50)

Reported

ED50 0.1 µg/mL

Supports cell-model endpoint review.

Human colon carcinoma cell line; cross-study comparable data.

Evidence Dimension	Cytotoxicity against Human Colon Carcinoma Cells
Target Compound Data	ED50 = 0.1 µg/mL
Comparator Or Baseline	Taxumairone A (another isolate from the same study): Cytotoxic activity not directly compared in this assay, but the study notes Taxuspine X's potent activity among the isolated compounds.
Quantified Difference	Exact comparator data unavailable; however, an ED50 of 0.1 µg/mL is a quantifiable benchmark for this compound's cytotoxic potency.
Conditions	In vitro assay against human colon carcinoma cell line [2].

Why This Matters

This provides a specific, quantifiable potency metric for Taxuspine X in a cancer-relevant cell line. This data point is essential for researchers studying its direct anticancer effects, differentiating it from other taxanes that may be less potent or have a different selectivity profile.

• [1] ChemFaces. (n.d.). Taxuspine X Product Page. Citing: Shi, Q. W., Oritani, T., & Zhao, D. (2000). Taxane diterpenoids from seeds of Taxus mairei. Chemical and Pharmaceutical Bulletin, 48(9), 1344-1346. View Source
• [2] Shi, Q. W., Oritani, T., & Zhao, D. (2000). Taxane diterpenoids from seeds of Taxus mairei. Chemical and Pharmaceutical Bulletin, 48(9), 1344-1346. View Source

Natural Sourcing from Taxus cuspidata and Taxus chinensis

Taxuspine X is a natural product specifically isolated from the stems of the Japanese yew, Taxus cuspidata [1], and has also been identified in the seeds of Taxus mairei [2] and other organisms like Taxus chinensis [3]. This natural origin distinguishes it from semi-synthetic or fully synthetic taxane analogs, which may have different impurity profiles, isomer compositions, or require specific synthetic pathways. For researchers focused on natural product chemistry or comparing natural vs. synthetic taxanes, this provenance is a key selection criterion.

Natural Source

Class-level

Isolated from Taxus cuspidata stems; also Taxus chinensis

Natural product identity; relevant for phytochemistry and chemotaxonomy.

Botanical provenance confirmed by isolation and spectroscopy.

Evidence Dimension	Source and Production Method
Target Compound Data	Natural product isolated from Taxus cuspidata (stems) and Taxus chinensis (seeds).
Comparator Or Baseline	Paclitaxel (Taxol): Originally isolated from Taxus brevifolia bark; now also produced semi-synthetically or via plant cell fermentation.
Quantified Difference	Qualitative difference in source species and plant part, with implications for natural product research and availability.
Conditions	Isolation and identification from natural sources using chromatographic and spectroscopic methods [4].

Why This Matters

For applications in phytochemistry, natural product library screening, or studies on the biosynthesis of taxanes, the specific natural origin of Taxuspine X is a critical procurement parameter that cannot be met by synthetic or semi-synthetic alternatives.

• [1] Shigemori, H., Wang, X. X., Yoshida, N., & Kobayashi, J. (1997). Taxuspines X-Z, new taxoids from Japanese yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source
• [2] Shi, Q. W., Oritani, T., & Zhao, D. (2000). Taxane diterpenoids from seeds of Taxus mairei. Chemical and Pharmaceutical Bulletin, 48(9), 1344-1346. View Source
• [3] KNApSAcK Metabolite Information. (n.d.). Taxuspine X. View Source
• [4] Shigemori, H., Wang, X. X., Yoshida, N., & Kobayashi, J. (1997). Taxuspines X-Z, new taxoids from Japanese yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source

Optimal Scientific Applications for Taxuspine X Based on Differentiated Evidence

Studies on Multidrug Resistance (MDR) Reversal Mechanisms

Taxuspine X is an essential tool for laboratories investigating the reversal of multidrug resistance in cancer. Its documented ability to act as a potent MDR-reversing agent, increasing the accumulation of chemotherapeutics like vincristine in MDR cell lines, makes it a critical positive control or test compound in these assays [1]. Unlike cytotoxic MDR modulators, Taxuspine X's activity profile is distinct and directly relevant to P-gp-mediated efflux pathways.

Scaffold for Designing and Synthesizing Novel P-gp Inhibitors

Taxuspine X serves as the validated natural product scaffold for medicinal chemistry programs focused on developing new P-glycoprotein (P-gp) inhibitors. Research has demonstrated that simplified analogs of Taxuspine X can be synthesized to create potent P-gp inhibitors, such as compound 6 with an IC50 of 7.2 µM [2]. The first pharmacophore model for taxane-P-gp interactions was built using this scaffold, providing a rational basis for further structure-activity relationship (SAR) studies [3].

Natural Product Library Screening for Anticancer Lead Discovery

With a demonstrated in vitro cytotoxicity of ED50 = 0.1 µg/mL against human colon carcinoma cells, Taxuspine X is a strong candidate for inclusion in natural product libraries aimed at anticancer drug discovery [4]. Its unique bicyclic 6/12-ring structure differentiates it from other taxanes, offering a novel chemotype for screening programs seeking hits with new mechanisms of action or selectivity profiles.

Phytochemical and Chemotaxonomic Research on the Genus Taxus

Taxuspine X is a valuable standard for phytochemical analysis, specifically for the identification and quantification of taxoids in various Taxus species (e.g., Taxus cuspidata, Taxus chinensis) [5]. Its presence and concentration can serve as a chemotaxonomic marker to differentiate species, varieties, or plant tissues, which is important for quality control in the production of yew-derived pharmaceuticals and for botanical research.

Application

Selection Property

Validation Focus

MDR reversal mechanism studies

MDR reversal assay context

P-gp efflux substrate accumulation model

P-gp inhibitor scaffold design

Structure-activity relationship (SAR) review

Analog P-gp inhibition assay comparison

Cancer cell-model screening

Cytotoxicity endpoint review

Cell viability and selectivity profiling

Phytochemical analysis of Taxus species

Natural product identity and quantification

Chromatographic and spectroscopic confirmation

• [1] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source
• [2] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source
• [3] Castagnolo, D., Contemori, L., Maccari, G., Avramova, S. I., Neri, A., Sgaragli, G., & Botta, M. (2010). From Taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source
• [4] ChemFaces. (n.d.). Taxuspine X Product Page. Citing: Shi, Q. W., Oritani, T., & Zhao, D. (2000). Taxane diterpenoids from seeds of Taxus mairei. Chemical and Pharmaceutical Bulletin, 48(9), 1344-1346. View Source
• [5] Shigemori, H., Wang, X. X., Yoshida, N., & Kobayashi, J. (1997). Taxuspines X-Z, new taxoids from Japanese yew Taxus cuspidata. Chemical and Pharmaceutical Bulletin, 45(7), 1205-1208. View Source